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Compound of Interest

Compound Name: GRL-0496

Cat. No.: B15567686

For Researchers, Scientists, and Drug Development Professionals: This document provides
immediate, essential safety protocols, operational guidelines, and disposal plans for the
handling of GRL-0496, a potent inhibitor of the SARS-CoV 3CL protease. Adherence to these
procedures is critical for ensuring laboratory safety and maintaining experimental integrity.

Compound Information and Safety Data

GRL-0496 is a chloropyridyl ester-derived compound investigated for its antiviral properties.
While a specific Safety Data Sheet (SDS) for GRL-0496 is not publicly available, the following
data has been compiled from supplier information and general chemical safety guidelines.

Property Value Source

Molecular Formula C14HoCIN202 [1]

Molecular Weight 272.69 g/mol [2]

Appearance Light yellow to green yellow 2]
solid

CAS Number 1087243-14-8 [1][2]

Purity >98%

ICso0 (Enzyme Inhibitory) 30 nM

ECso (Antiviral Activity) 6.9 uM
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Personal Protective Equipment (PPE)

A risk-based approach should be taken when selecting PPE. The following table outlines the
recommended PPE for handling GRL-0496 and its solutions.

Level of Protection Required PPE Purpose

- Standard lab coat- Safety
Standard LaboratoryHandling glasses with side shields or Prevents minor splashes and
(Level D) safety goggles- Nitrile or butyl contact with skin and eyes.

rubber gloves

- All Level D PPE- Full-face

] shield- Chemical-resistant ] o )
Handling ConcentratedPowder protection against inhalation of
] apron or coveralls- Use of a o )
or Aerosol Risk(Level C) ) powders and significant skin
chemical fume hood or

Provides a higher level of

] exposure.
ventilated enclosure

- All Level C PPE- Positive

) Required for situations with
pressure, full face-piece self-

Spill or EmergencyResponse ) ) high concentrations of airborne
contained breathing apparatus
(Level B) , , substances or unknown
(SCBA) or supplied air
, hazards.
respirator

Operational Plan: Handling and Storage

Proper handling and storage are crucial for maintaining the stability and efficacy of GRL-0496.

Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or leaks. Ensure the supplier label
and information are intact.

Storage:
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Form Storage Temperature Duration

Powder -20°C 3years

Powder 4°C 2 years

In Solvent (-80°C) -80°C 6 months

In Solvent (-20°C) -20°C 1 month
Source:

Workflow for Handling GRL-0496:
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Preparation

Don PPE

Step 1

Prepare Workspace

tep 2

Weigh Compound

tep 3

Solubilization

Select Solvent

tep 4

Dissolve Compound

tep 5

Aliquot Solution

tep 6

Stoyage

Store Aliquots
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Waste Type?

Sharps Solid Liquid

\ A
Contaminated Sharps Contaminated Labware Unused Compound Liquid Waste (DMSO)
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GRL-0496

Inhibits

Sharps Container Hazardous Waste

SARS-CoV Polyprotein

Cleavage by
3CL Protease

Produces

Functional Viral Proteins

Viral Replication
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
GRL-0496]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15567686#personal-protective-equipment-for-
handling-grl-0496]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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